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Compound of Interest

Compound Name: 1-Phenyl-1-butanol

Cat. No.: B1581738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the essential handling and

safety precautions for 1-Phenyl-1-butanol (CAS No: 614-14-2). The information presented

herein is intended to support researchers, scientists, and professionals in the field of drug

development in ensuring a safe laboratory environment.

Core Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 1-Phenyl-1-butanol is
fundamental to its safe handling. The following table summarizes key quantitative data for this

compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1581738?utm_src=pdf-interest
https://www.benchchem.com/product/b1581738?utm_src=pdf-body
https://www.benchchem.com/product/b1581738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₀H₁₄O [1][2]

Molecular Weight 150.22 g/mol [1][2]

Appearance
Colorless to almost colorless

clear liquid or solid
[3][4]

Boiling Point 170 °C at 100 mmHg [1][2]

115 °C at 14 mmHg [4]

120 °C at 0.05 mmHg [5]

Melting Point 44-46 °C [4]

45-47 °C [5]

Flash Point 16 °C (literature) [1][2]

103 °C (closed cup) [4][5]

Solubility

Soluble in organic solvents.

Water solubility estimated at

1885 mg/L at 25 °C.

[1][6]

CAS Number 614-14-2 [1][2][7]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-Phenyl-1-butanol is classified with the following hazards. However, some suppliers

do not list a GHS classification.[6]

Flammable liquids[8][9]

Harmful if swallowed[8][9]

Causes skin irritation[8][9]

Causes serious eye damage[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.biosynth.com/p/AAA61414/614-14-2-1-phenyl-1-butanol
https://www.guidechem.com/msds/614-14-2.html
https://www.biosynth.com/p/AAA61414/614-14-2-1-phenyl-1-butanol
https://www.guidechem.com/msds/614-14-2.html
https://www.nbinno.com/article/other-organic-chemicals/1-phenyl-1-butanol-a-key-chemical-intermediate-driving-industrial-progress-yp
https://www.sigmaaldrich.com/US/en/product/aldrich/317314
https://www.biosynth.com/p/AAA61414/614-14-2-1-phenyl-1-butanol
https://www.guidechem.com/msds/614-14-2.html
https://www.sigmaaldrich.com/US/en/product/aldrich/317314
https://www.sigmaaldrich.com/SG/en/product/aldrich/317322
https://www.sigmaaldrich.com/US/en/product/aldrich/317314
https://www.sigmaaldrich.com/SG/en/product/aldrich/317322
https://www.biosynth.com/p/AAA61414/614-14-2-1-phenyl-1-butanol
https://www.guidechem.com/msds/614-14-2.html
https://www.sigmaaldrich.com/US/en/product/aldrich/317314
https://www.sigmaaldrich.com/SG/en/product/aldrich/317322
https://www.biosynth.com/p/AAA61414/614-14-2-1-phenyl-1-butanol
http://www.thegoodscentscompany.com/data/rw1466451.html
https://www.biosynth.com/p/AAA61414/614-14-2-1-phenyl-1-butanol
https://www.guidechem.com/msds/614-14-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenyl-1-butanol
https://www.benchchem.com/product/b1581738?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1466451.html
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/71-36-3_butanol.pdf
https://www.actylislab.com/msds/Butan-1-ol.pdf
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/71-36-3_butanol.pdf
https://www.actylislab.com/msds/Butan-1-ol.pdf
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/71-36-3_butanol.pdf
https://www.actylislab.com/msds/Butan-1-ol.pdf
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/71-36-3_butanol.pdf
https://www.actylislab.com/msds/Butan-1-ol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


May cause respiratory irritation[8][9]

May cause drowsiness or dizziness[8][9]

Note: The toxicological properties of 1-Phenyl-1-butanol have not been fully investigated.[10]

Acute toxicity data such as LD50 (oral, dermal, inhalation) is not available in the reviewed

literature.[2]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is paramount when working with 1-Phenyl-1-butanol to
minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[10]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Gloves must be

inspected prior to use and removed using the proper technique to avoid skin contact.[8]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin exposure.[10] In case of a splash hazard, an apron and arm covers may be necessary.

Respiratory Protection: If working in a poorly ventilated area or if vapors, mists, or dust are

generated, a NIOSH-approved respirator is recommended.[8]

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.[10]

An eyewash station and safety shower should be readily accessible in the immediate work

area.[10]

Storage
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Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and

other ignition sources.[8][10]

Keep containers tightly closed to prevent leakage and evaporation.[10]

Store away from incompatible materials such as strong oxidizing agents.[10]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures
If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[8]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a

physician if irritation persists.[8]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[8]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[8] Hazardous combustion products include carbon oxides.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Accidental Release Measures
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Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[10] Remove all sources of ignition.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[8][10]

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, silica gel,

universal binder) and place it in a suitable, closed container for disposal.[10]

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 1-Phenyl-1-butanol
in a laboratory setting.
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A logical workflow for the safe handling of 1-Phenyl-1-butanol.
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Toxicological and Metabolic Pathways
Currently, there is a lack of specific data in the public domain regarding the detailed metabolic

and toxicological signaling pathways of 1-Phenyl-1-butanol in biological systems. Further

research is required to elucidate these mechanisms.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive Safety Data Sheet (SDS) or professional safety

training. Always consult the most current SDS for 1-Phenyl-1-butanol from your supplier and

adhere to all institutional and local safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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